Carpesterol
Overview
Description
Carpesterol is a natural product found in Solanum incanum, Solanum sisymbriifolium, and other organisms with data available.
Scientific Research Applications
Lipase Inhibition and Obesity Management
Carpesterol has been identified as a potential agent for managing obesity due to its lipase inhibition activity. A study conducted on the fruits of Solanum stramonifolium Jacq. isolated Carpesterol and demonstrated its moderate activity in inhibiting pancreatic lipase, an enzyme crucial for dietary fat absorption. This suggests its potential utility in developing treatments for obesity management (Chanmee, Chaicharoenpong, & Petsom, 2013).
Antiproliferative Properties
Carpesterol, isolated from Solanum capsicoides seeds, has shown promising antiproliferative activity against various cancer cell lines. This study emphasized the potential of Carpesterol as a chemotherapeutic agent due to its selective toxicity against cancer cells, including leukemia, glioma, breast, kidney, and ovary cell lines, without significant toxicity in normal cells (Petreanu et al., 2016).
Antifungal Applications
A research focusing on Solanum xanthocarpum revealed the isolation of Carpesterol and its effectiveness in inhibiting fungal growth. The study highlighted Carpesterol's antifungal activities against pathogens like Aspergillus niger and Trichoderma viride, suggesting its potential as a natural antifungal agent (Singh et al., 2007).
Phytochemical Profile
Carpesterol was also identified in early studies as a sterol component in Solanum xanthocarpum. This work contributed to understanding the phytochemical profile of this plant species, aiding in the exploration of its medicinal properties (Saiyed & Kanga, 1936).
properties
Product Name |
Carpesterol |
|---|---|
Molecular Formula |
C37H54O4 |
Molecular Weight |
562.8 g/mol |
IUPAC Name |
[(3S,4S,5S,9R,10R,13R,14R,17R)-17-[(2S,3R,5R)-5-ethyl-3-hydroxy-6-methylheptan-2-yl]-4,10,13-trimethyl-6-oxo-1,2,3,4,5,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-yl] benzoate |
InChI |
InChI=1S/C37H54O4/c1-8-25(22(2)3)20-31(38)23(4)28-14-15-29-27-21-32(39)34-24(5)33(41-35(40)26-12-10-9-11-13-26)17-19-37(34,7)30(27)16-18-36(28,29)6/h9-13,21-25,28-31,33-34,38H,8,14-20H2,1-7H3/t23-,24+,25+,28+,29-,30-,31+,33-,34+,36+,37+/m0/s1 |
InChI Key |
PQWWCRLPWBAFIP-PRQOAQHDSA-N |
Isomeric SMILES |
CC[C@H](C[C@H]([C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC(=O)[C@@H]4[C@@]3(CC[C@@H]([C@H]4C)OC(=O)C5=CC=CC=C5)C)C)O)C(C)C |
Canonical SMILES |
CCC(CC(C(C)C1CCC2C1(CCC3C2=CC(=O)C4C3(CCC(C4C)OC(=O)C5=CC=CC=C5)C)C)O)C(C)C |
synonyms |
carpesterol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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